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Compound of Interest

Compound Name: 3-Methyl-3-octanol

Cat. No.: B1583038

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-3-octanol (CAS No. 5340-36-3) is a tertiary alcohol. This document provides a
comprehensive overview of its core physical properties, offering a critical resource for its
application in research and development. The data presented herein has been compiled from
various scientific sources to ensure accuracy and reliability.

Molecular and Chemical Identity

3-Methyl-3-octanol is a chiral compound with the molecular formula C9H200.[1][2] Its
structure consists of an eight-carbon chain with a hydroxyl group and a methyl group both
attached to the third carbon atom.

Key Identifiers:

IUPAC Name: 3-Methyloctan-3-ol[2]

CAS Number: 5340-36-3[3][4]

Molecular Formula: COH200[1][2][3][4]

Molecular Weight: 144.25 g/mol [1][3][5]
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« SMILES: CCCCCC(C)(0)CCI3]

Tabulated Physical Properties

The quantitative physical properties of 3-Methyl-3-octanol are summarized in the table below
for ease of reference and comparison.

Physical Property Value Units Conditions
Molecular Weight 144.25 g/mol

Density 0.822 g/mL at 25 °C

Boiling Point 127 °C at 760 mmHg
Melting Point Not available °C

Refractive Index 1.433 - at 20 °C

Flash Point 72.78 °C Closed Cup
Solubility in Water 495 mg/L at 25 °C (estimated)
logP (o/w) 3.132 - (estimated)

Note: Some values are reported from literature and may have been determined under slightly
different conditions. Estimated values are based on computational models.

Detailed Experimental Protocols

The following sections outline the general experimental methodologies used to determine the
key physical properties of liquid compounds like 3-Methyl-3-octanol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common laboratory method for determining the boiling point is the Thiele tube
method.

Apparatus:
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Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating source (e.g., Bunsen burner or hot plate)

Liquid paraffin or other suitable heating bath fluid

Procedure:

A small amount of the liquid sample (a few milliliters) is placed in the small test tube.
A capillary tube, sealed at one end, is placed open-end down into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

This assembly is then placed in the Thiele tube containing the heating fluid.

The side arm of the Thiele tube is gently heated, causing the bath to circulate and heat the
sample uniformly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Heating is discontinued, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.

Determination of Density

Density is the mass of a substance per unit volume. For a liquid, it is typically determined using

a pycnometer or a graduated cylinder and a balance.

Apparatus:
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e Pycnometer (for high accuracy) or a graduated cylinder
e Analytical balance

Procedure (using a pychometer):

The mass of the clean, dry, and empty pycnometer is accurately measured.

e The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The cap
is inserted, and any excess liquid is wiped from the outside.

e The mass of the pycnometer filled with the liquid is measured.
e The mass of the liquid is determined by subtracting the mass of the empty pycnometer.

e The volume of the pycnometer is known (or can be determined using a reference liquid of
known density, like water).

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how fast light travels through the
material. It is a characteristic property of a substance and is commonly measured using a
refractometer.

Apparatus:

e Abbe refractometer

o Dropper or pipette

 Light source (often built into the refractometer)
Procedure:

o The prism of the Abbe refractometer is cleaned with a suitable solvent (e.g., ethanol or
acetone) and allowed to dry.
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o Afew drops of the liquid sample are placed on the surface of the measuring prism.
e The prisms are closed and locked.

e The light source is switched on, and the eyepiece is adjusted to bring the crosshairs into
focus.

e The dispersion and refractive index knobs are adjusted until the dividing line between the
light and dark fields is sharp and coincides with the center of the crosshairs.

o The refractive index is read directly from the instrument's scale. The temperature should be
noted as the refractive index is temperature-dependent.

Determination of Flash Point

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air. The closed-cup method is a common and standardized procedure.

Apparatus:

o Pensky-Martens closed-cup tester or a similar apparatus
e Thermometer

« Ignition source (e.g., a small flame or an electric igniter)

Procedure:

The sample is placed in the test cup of the apparatus, and the lid is secured.

The sample is heated at a slow, constant rate while being stirred.

At regular temperature intervals, the ignition source is applied to the vapor space above the
liquid through an opening in the lid.

The temperature at which a brief flash is observed inside the cup is recorded as the flash
point.
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Logical Relationship of Physical Properties

The following diagram illustrates the logical hierarchy and interrelation of the key physical
properties of 3-Methyl-3-octanol.

Logical Hierarchy of 3-Methyl-3-octanol's Physical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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